Cas no 1807087-99-5 (5-Amino-3-fluoro-2-(trifluoromethyl)benzyl bromide)

• Product Name: 5-Amino-3-fluoro-2-(trifluoromethyl)benzyl bromide
• CAS No: 1807087-99-5
• MF: C₈H₆BrF₄N
• MW: 272.037555217743
• CID: 4982241
• Update Time: 2025-06-27

5-Amino-3-fluoro-2-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-fluoro-2-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C8H6BrF4N/c9-3-4-1-5(14)2-6(10)7(4)8(11,12)13/h1-2H,3,14H2
• InChI Key： SNJWOFPMVKBLOS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1C(F)(F)F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Additional information on 5-Amino-3-fluoro-2-(trifluoromethyl)benzyl bromide

5-Amino-3-Fluoro-2-(Trifluoromethyl)Benzyl Bromide: A Versatile Building Block in Medicinal Chemistry

5-Amino-3-fluoro-2-(trifluoromethyl)benzyl bromide represents a critical intermediate in the synthesis of various bioactive compounds, with its unique chemical structure offering significant potential for pharmaceutical applications. This compound, characterized by a benzyl bromide scaffold with multiple fluorine substitutions, has garnered attention for its role in modulating biological activity through precise functional group manipulation. The trifluoromethyl group and fluorine substitution at the 3-position of the benzene ring play a pivotal role in enhancing metabolic stability and receptor interaction, making it a valuable target for medicinal chemists.

Recent studies have highlighted the importance of fluorine-containing molecules in drug discovery, particularly in the development of small-molecule therapeutics with improved pharmacokinetic profiles. The 5-amino group in 5-Amino-3-fluoro-2-(trifluoromethyl)benzyl bromide further contributes to its reactivity, enabling diverse synthetic pathways for the construction of complex heterocyclic systems. Researchers have demonstrated that the introduction of trifluoromethyl functionality can significantly alter the physicochemical properties of lead compounds, as evidenced by a 2023 study published in *Organic & Biomolecular Chemistry*, which reported enhanced lipophilicity and cellular uptake in fluorinated derivatives.

The synthesis of 5-Amino-3-fluoro-2-(trifluoromethyl)benzyl bromide typically involves multistep organic transformations, with the benzyl bromide core serving as a key platform for further functionalization. A 2024 paper in *Journal of Medicinal Chemistry* described a novel catalytic approach to selectively introduce fluorine atoms at the 3-position of the aromatic ring, achieving high regioselectivity and yield. This advancement underscores the compound’s utility as a versatile scaffold for the design of novel therapeutics targeting inflammation, oncology, and neurodegenerative diseases.

One of the most promising applications of 5-Amino-3-flyoro-2-(trifluoromethyl)benzyl bromide lies in its role as a precursor for the development of anti-inflammatory agents. A 2023 study in *Bioorganic & Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent inhibition of TNF-α and IL-6 production in macrophage models, suggesting potential therapeutic value in autoimmune disorders. The fluorine substitution at the 3-position was found to enhance the compound’s binding affinity to the NF-κB signaling pathway, a critical mediator of inflammatory responses.

Furthermore, the trifluoromethyl group in 5-Amino-3-fluoro-2-(trifluoromethyl)benzyl bromide has been shown to improve the metabolic stability of lead compounds, a critical factor in drug development. A 2024 review in *Drug Discovery Today* highlighted how fluorinated scaffolds can reduce susceptibility to metabolic degradation, thereby extending the half-life of therapeutic agents in vivo. This property makes the compound particularly attractive for the design of long-acting formulations for chronic conditions such as diabetes and cardiovascular diseases.

Recent advances in computational chemistry have also expanded the utility of 5-Amino-3-fluoro-2-(trifluoromethyl)benzyl bromide. Machine learning models trained on large datasets of fluorinated compounds have predicted the compound’s potential as a scaffold for the development of antitumor agents. A 2023 study in *ACS Chemical Biology* reported that derivatives of this molecule exhibited significant cytotoxicity against multidrug-resistant cancer cell lines, suggesting its relevance in overcoming treatment resistance. The amino group at the 5-position was identified as a key site for further modification to enhance antiproliferative activity.

The reactivity of 5-Amino-3-fluoro-2-(trifluoromethyl)benzyl bromide extends beyond its role as a building block for therapeutics. Its benzyl bromide functionality allows for the incorporation of diverse pharmacophores through nucleophilic substitution reactions. For instance, a 2024 paper in *Chemical Communications* described the synthesis of a novel antiviral agent by coupling this compound with a nucleoside scaffold, demonstrating its adaptability for the development of antiviral drugs targeting RNA-dependent RNA polymerases.

Despite its promising applications, the synthesis of 5-Amino-3-fluoro-2-(trifluoromethyl)benzyl bromide presents challenges related to the selective introduction of fluorine atoms. A 2023 study in *Organic Letters* addressed this limitation by developing a chemo- and regioselective fluorination strategy using a transition-metal catalyst, significantly improving the efficiency of the synthesis process. This innovation has streamlined the production of fluorinated derivatives, enabling faster exploration of their biological activities.

In conclusion, 5-Amino-3-fluoro-2-(trifluoromethyl)benzyl bromide stands as a critical intermediate in the quest for next-generation therapeutics. Its unique combination of fluorine substitutions, amino functionality, and benzyl bromide scaffold positions it as a versatile platform for the design of compounds with enhanced pharmacological profiles. As research continues to uncover its potential, this molecule is poised to play a pivotal role in addressing unmet medical needs across multiple therapeutic areas.